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Introduction

Sodium trisilicate, a type of soluble silicate with a higher silica-to-soda ratio (SiO2/Naz0 of
approximately 3.4), is a crucial inorganic binder in the formulation of refractory materials.[1]
Unlike sodium metasilicates, which have a lower ratio, sodium trisilicate offers enhanced
binding capacity, making it a preferred choice for applications requiring good thermal stability
and mechanical strength.[1] Its use as a binder is advantageous due to its non-toxic nature, the
absence of fumes, and its ability to form a strong ceramic bond with various refractory
aggregates.[1]

These application notes provide a comprehensive guide to utilizing sodium trisilicate as a
binder in refractory castables. Included are details on its binding mechanism, typical
formulations, quantitative data on performance, and detailed experimental protocols for
characterization.

Binding Mechanism of Sodium Trisilicate
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The binding action of sodium trisilicate in refractory materials is a chemical process that
occurs in distinct stages during drying and firing.

2.1 Initial Mixing and Green Strength Development: When sodium trisilicate solution is mixed
with refractory aggregates and powders, it coats the particles. The initial strength of the unfired
refractory body, known as green strength, develops as water begins to evaporate. This leads to
the polymerization of silicate ions, forming a silica gel network that physically binds the
aggregate particles together.

2.2 Curing and Dehydration: The crucial step in developing a strong bond is the curing process,
which involves the removal of both physically and chemically bound water. This is typically
achieved through controlled heating. As the temperature rises, a dehydration reaction occurs,
leading to the formation of strong, permanent siloxane (Si-O-Si) bonds. This process
transforms the silica gel into a rigid, glassy matrix that firmly cements the refractory aggregates.

2.3 Ceramic Bond Formation at High Temperatures: At elevated service temperatures (around
500°C and higher), the sodium trisilicate can act as a fluxing agent, reacting with the surface
of the refractory aggregates (like alumina or silica) to form a viscous liquid phase.[2] This
facilitates liquid-phase sintering, which helps in further densification of the refractory and the
formation of a strong ceramic bond upon cooling.[3]
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Caption: Chemical bonding mechanism of sodium trisilicate binder.
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Typical Formulations

The formulation of a refractory castable using sodium trisilicate as a binder depends on the
desired properties of the final product. A typical formulation consists of refractory aggregates, a
fine filler, the sodium trisilicate binder, and potentially some additives to modify the
rheological or setting properties.

Typical Percentage

Component Function . Example Materials
by Weight
Provides the main
body and high- Fused Alumina,
Refractory Aggregate temperature 60 - 80% Calcined Bauxite,
resistance of the Silica, Chamotte
refractory.
Fills the voids ] )
Fine Alumina Powder,
_ _ between aggregate . _
Fine Filler ) ) ] 15 - 30% Silica Fume, Milled
particles, increasing
] Quartz Sand[3]
density and strength.
_ o Binds the aggregate o _
Sodium Trisilicate ] ] Liquid Sodium
) and filler particles 5-15% . )
Binder Trisilicate Solution
together.
Modify properties
- such as flowability, Zirconia, Boric Acid,
Additives 0.1-2%

setting time, and Polyvinyl Alcohol[4]

moisture resistance.

Data Presentation: Properties of Sodium Trisilicate
Bonded Refractories

The quantity and type of sodium trisilicate binder significantly influence the mechanical and
physical properties of the final refractory product. The following tables summarize quantitative
data for different refractory systems.
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Table 1: Effect of Sodium Trisilicate Content on the Cold Crushing Strength (CCS) of Fireclay-
Based Refractory Castables

Cold Crushing

Sodium Trisilicate Strength (MPa) Apparent Porosity Bulk Density
Content (wt. %) after firing at (%) (glcm?)
1100°C

5 25.3 28.5 2.15

7.5 32.8 26.1 2.20

10 38.6 24.2 2.24

12.5 42.1 22.8 2.28

15 39.5 235 2.26

Note: Data is illustrative and based on trends observed in fireclay systems. Actual values will
vary with the specific aggregate and processing conditions.

Table 2: Properties of High-Alumina Refractory Castables with Sodium Trisilicate Binder

After Drying at After Firing at After Firing at
Property

110°C 1100°C 1400°C
Bulk Density (g/cm3) 2.45 2.40 242
Apparent Porosity (%)  22.5 24.0 23.1
Cold Crushing

35 45 55
Strength (MPa)
Modulus of Rupture

9 11

(MPa)

Note: This table represents typical values for a high-alumina castable with approximately 10%
sodium trisilicate binder. Specific properties are highly dependent on the alumina source and
particle size distribution.
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Experimental Protocols

The following protocols outline the standard procedures for preparing and testing sodium
trisilicate-bonded refractory samples.
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Caption: General experimental workflow for refractory testing.
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Protocol 1: Sample Preparation
e Raw Material Preparation:

o Dry the refractory aggregate (e.g., alumina, silica) at 110°C for at least 12 hours to remove
any residual moisture.

o Sieve the aggregate and fine filler to achieve the desired particle size distribution.
e Mixing:

o In a planetary mixer, dry mix the sieved aggregate and fine filler for 5 minutes to ensure
homogeneity.[3]

o Slowly add the sodium trisilicate solution while mixing.

o Add the required amount of water and continue mixing for another 3-5 minutes to achieve
a uniform, castable consistency.[3]

e Molding:

o Pour the prepared mix into steel molds of the desired dimensions (e.g., 50x50x50 mm
cubes for compressive strength, 160x40x40 mm bars for modulus of rupture).

o Vibrate the molds for 2-3 minutes to remove entrapped air and ensure dense packing.
e Curing and Drying:

o Cure the samples at ambient temperature (20-25°C) for 24 hours in a humidity-controlled
environment.

o Carefully demold the samples.
o Dry the samples in an oven at 110°C for 24 hours to remove free water.[3]
e Firing:

o Place the dried samples in a high-temperature furnace.
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o Heat the samples to the desired firing temperature (e.g., 1100°C) at a controlled rate (e.g.,
3-5°C/minute) to prevent thermal shock.

o Hold at the peak temperature for a specified soaking time (e.g., 5 hours).[3]
o Cool the samples down to room temperature in the furnace.

Protocol 2: Cold Crushing Strength (CCS) Test (based on ASTM C133)

o Apparatus: A calibrated compression testing machine.

e Specimens: Use at least five 50x50x50 mm cubic specimens prepared as described in
Protocol 1.

e Procedure:
o Place a specimen on the lower platen of the testing machine.
o Apply a compressive load at a constant rate until the specimen fails.
o Record the maximum load (P) in Newtons.

» Calculation:

o Calculate the Cold Crushing Strength (CCS) in MPa using the formula: CCS = P / Awhere
P is the maximum load (N) and A is the cross-sectional area of the specimen (mm2).

o Report the average CCS of the five specimens.
Protocol 3: Thermal Shock Resistance Test (based on ASTM C1171)
o Apparatus: High-temperature furnace, container with water at room temperature.

e Specimens: Use bar-shaped specimens (e.g., 160x40x40 mm) prepared as described in
Protocol 1. A control group of un-cycled specimens is also required.

e Procedure:

o Determine the initial Modulus of Rupture (MOR) of the control group.
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o Place the test specimens in a furnace preheated to a high temperature (e.g., 950°C) and
hold for 15 minutes.

o Remove the hot specimens from the furnace and quench them in water for 3 minutes.
o Dry the quenched specimens at 110°C.

o Repeat the heating and quenching cycle a specified number of times or until failure is
observed.

o After the cycles, determine the residual MOR of the thermally shocked specimens.

o Evaluation:

o The thermal shock resistance is evaluated by the percentage loss in MOR compared to
the un-cycled control group. A lower percentage loss indicates higher thermal shock
resistance.

Troubleshooting Common Issues

Failures in sodium trisilicate-bonded refractories often stem from issues in formulation or
processing.
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Caption: Troubleshooting guide for sodium trisilicate binders.
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Problem

Possible Cause

Recommended Solution

Low Green and/or Fired
Strength

- Inadequate amount of
sodium trisilicate binder.-
Improper curing cycle (too
short or incorrect temperature).
[4]- Non-optimal SiO2/Naz0

ratio for the specific aggregate.

[4]

- Incrementally increase the
binder percentage.- Ensure a
slow, controlled heating ramp
for drying and curing.-
Experiment with different
SiO2/Naz0 ratios to find the

optimal balance.[4]

Cracking or Spalling During
Firing

- Drying or heating rate is too
fast, causing steam buildup.
[2]- Excessive binder content
leading to high shrinkage
stress.- Mismatch in thermal
expansion between the binder

and the aggregate.[4]

- Reduce the heating rate,
especially below 200°C.-
Optimize the binder content to
the minimum required for
desired strength.- Ensure the
aggregate's thermal expansion
is compatible with the silicate
bond.

Poor Moisture Resistance

- The inherent hygroscopic
nature of sodium silicate
binders.- Incomplete
polymerization of the silica gel

during curing.[4]

- Incorporate moisture-
resistant additives like silica
fume or polyvinyl alcohol.[4]-
Apply a hydrophobic surface
coating to the fired refractory.-
Ensure the curing process is
sufficient to achieve maximum

polymerization.

Slumping at High

Temperatures

- Excessive sodium content
from the binder acts as a flux.
[2]- Use of aggregates with low

melting points.[2]

- Use the minimum amount of
binder necessary.- Select high-
purity, refractory-grade
aggregates.- Consider using a
binder with a higher SiO2/Na2O
ratio, as they are generally

more refractory.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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